4-tert-butyl-N-methylbenzenesulfonamide

• IUPAC Name: 4-tert-butyl-N-methylbenzenesulfonamide
• InChI: InChI=1S/C11H17NO2S/c1-11(2,3)9-5-7-10(8-6-9)15(13,14)12-4/h5-8,12H,1-4H3
• InChI Key: CJNLKKFVCHKZIB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC
• Molecular Formula: C11H17NO2S
• Molecular Weight: 227.33 g/mol

Description

4-tert-butyl-N-methylbenzenesulfonamide is a chemical compound with the linear formula C11H17NO2S. It is a part of a collection of rare and unique chemicals provided for early discovery researchers.

Molecular Structure Analysis

The molecular structure of 4-tert-butyl-N-methylbenzenesulfonamide is defined by its linear formula C11H17NO2S. It has a molecular weight of 227.328.

Scientific Research Applications

Quantum-Chemical Calculations and Antioxidant Activity

• Application in Theoretical Chemistry : The compound N-(3,5-di-tert-butyl-2-hydroxyphenyl)-4-methylbenzenesulfonamide, a derivative of 4-tert-butyl-N-methylbenzenesulfonamide, has been theoretically analyzed to define its optimized state, predict free energy, and identify molecular orbitals contributing to spectrum formation (Sun Peiming, S. Shahab, Zhang Yan, A. Labanava, 2022).

Catalysis and Oxidation Reactions

• Use in Catalysis : 4-tert-Butylbenzenesulfonamide serves as a substituent in tetra peripherally substituted Fe(ii) phthalocyanine. It plays a crucial role in the design of potential oxidation catalysts, significantly impacting solubility, stability, and oxidation reactions, particularly with olefins (Umit Işci, Celal Caner, Y. Zorlu, A. Gürek, F. Dumoulin, V. Ahsen, 2014).

Immunomodulatory Activity

• Biomedical Research : Derivatives of 2-amino-4,6-di-tert-butylphenol, related to 4-tert-butyl-N-methylbenzenesulfonamide, demonstrate immunomodulatory activity, affecting the viability and function of human peripheral blood lymphocytes. This includes the impact on the production of α-interferon and γ-interferon by lymphocytes (D. Nizheharodava, G. Ksendzova, A. Sysa, M. Yurkevich, M. Labai, Оleg I. Shadyro, M. Zafranskaya, 2020).

Luminescent Properties in Metal Complexes

• Electroluminescent Devices : Zinc and Cadmium complexes with N-{2-[(E)-(4-tert-butylphenyl)iminomethyl]phenyl}-4-methylbenzenesulfonamide were synthesized for use in electroluminescent devices. These complexes displayed significant radiation brightness and were characterized using various spectroscopic methods (T. V. Lifintseva, A. Burlov, V. Vlasenko, Yu. V. Koshchienko, E. I. Mal’tsev, A. Dmitriev, D. A. Lypenko, A. Trigub, D. A. Garnovskii, 2018).

Structural Studies

• Crystallography and Structural Analysis : The structure of various derivatives of 4-tert-butyl-N-methylbenzenesulfonamide has been extensively studied through crystallography, providing insights into molecular configuration and stability. This includes work on compounds like N-allyl-N-benzyl-4-methylbenzenesulfonamide, which was characterized by crystallographic and spectroscopic methods (Brock A. Stenfors, F. Ngassa, 2020).

Mechanism of Action

Target of Action

This compound belongs to the class of organic compounds known as benzenesulfonamides . These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring .

Mode of Action

As a benzenesulfonamide, it may interact with its targets through the sulfonamide group, which is known to form hydrogen bonds with its surrounding environment .